Cas no 2228770-72-5 (3,3-difluoro-3-(pentafluorophenyl)propanoic acid)

3,3-Difluoro-3-(pentafluorophenyl)propanoic acid is a fluorinated carboxylic acid derivative characterized by its unique pentafluorophenyl and difluoromethyl substituents. This compound exhibits strong electron-withdrawing properties due to the high fluorine content, making it valuable in synthetic chemistry as a building block for pharmaceuticals, agrochemicals, and advanced materials. Its structural features enhance reactivity in nucleophilic and electrophilic substitutions, facilitating the synthesis of complex fluorinated molecules. The compound's stability under various reaction conditions and its ability to act as a precursor for further functionalization contribute to its utility in medicinal chemistry and material science applications. Its high purity and well-defined structure ensure reproducibility in research and industrial processes.
3,3-difluoro-3-(pentafluorophenyl)propanoic acid structure
2228770-72-5 structure
Product Name:3,3-difluoro-3-(pentafluorophenyl)propanoic acid
CAS No:2228770-72-5
MF:C9H3F7O2
MW:276.10774731636
CID:6107208
PubChem ID:162738182
Update Time:2025-10-23

3,3-difluoro-3-(pentafluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-3-(pentafluorophenyl)propanoic acid
    • 2228770-72-5
    • EN300-1959638
    • Inchi: 1S/C9H3F7O2/c10-4-3(9(15,16)1-2(17)18)5(11)7(13)8(14)6(4)12/h1H2,(H,17,18)
    • InChI Key: UKCZYYXTNLCXIF-UHFFFAOYSA-N
    • SMILES: FC(CC(=O)O)(C1C(=C(C(=C(C=1F)F)F)F)F)F

Computed Properties

  • Exact Mass: 276.00212647g/mol
  • Monoisotopic Mass: 276.00212647g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 3,3-difluoro-3-(pentafluorophenyl)propanoic acid

Comprehensive Overview of 3,3-Difluoro-3-(pentafluorophenyl)propanoic Acid (CAS No. 2228770-72-5)

3,3-Difluoro-3-(pentafluorophenyl)propanoic acid (CAS No. 2228770-72-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms and a pentafluorophenyl group enhances its reactivity, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of protease inhibitors and other small-molecule therapeutics.

In recent years, the demand for fluorinated compounds like 3,3-difluoro-3-(pentafluorophenyl)propanoic acid has surged, driven by their stability and metabolic resistance. This compound is often discussed in the context of green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to incorporate fluorine into organic frameworks. Its CAS number 2228770-72-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in medicinal chemistry. Fluorine substitution is known to improve the bioavailability and binding affinity of drug candidates, and 3,3-difluoro-3-(pentafluorophenyl)propanoic acid exemplifies this trend. Its pentafluorophenyl moiety is particularly noteworthy, as it can participate in π-stacking interactions, a feature highly valued in the design of targeted therapies.

From an industrial perspective, the compound’s synthesis and scalability are topics of interest. Optimizing the production of CAS 2228770-72-5 involves addressing challenges such as regioselectivity and yield improvement. Recent advancements in catalytic fluorination have opened new avenues for its cost-effective manufacture, aligning with the broader push for process intensification in chemical manufacturing.

Beyond pharmaceuticals, 3,3-difluoro-3-(pentafluorophenyl)propanoic acid is also explored in material science. Its ability to modify surface properties and enhance thermal stability makes it a candidate for high-performance polymers and coatings. This dual applicability—spanning life sciences and materials—underscores its versatility and keeps it at the forefront of interdisciplinary research.

For researchers and industry professionals, understanding the spectroscopic data and analytical methods for this compound is critical. Techniques like NMR, HPLC, and mass spectrometry are routinely employed to characterize its purity and structure. The compound’s CAS registry number 2228770-72-5 serves as a key identifier in these analytical workflows, ensuring accurate referencing across studies.

In summary, 3,3-difluoro-3-(pentafluorophenyl)propanoic acid (CAS No. 2228770-72-5) represents a compelling case study in modern chemistry. Its multifaceted applications, from drug development to advanced materials, highlight the growing importance of fluorine chemistry in addressing global challenges. As innovation continues, this compound is poised to remain a focal point for scientific and industrial progress.

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